Cas no 30537-18-9 (2-Oxazolidinethione, 3-methyl-)

• Product Name: 2-Oxazolidinethione, 3-methyl-
• CAS No: 30537-18-9
• MF: C₄H₇NOS
• MW: 117.169479608536
• CID: 1443008
• PubChem ID: 13181621
• Update Time: 2025-04-20

2-Oxazolidinethione, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinethione, 3-methyl-
• 3-methyl-1,3-oxazolidine-2-thione
• 30537-18-9
• SCHEMBL12667187
• DTXSID40525287

• Inchi： 1S/C4H7NOS/c1-5-2-3-6-4(5)7/h2-3H2,1H3
• InChI Key： CKJCBNKWSZIGSI-UHFFFAOYSA-N
• SMILES： S=C1N(C)CCO1

Computed Properties

• Exact Mass: 117.02491
• Monoisotopic Mass: 117.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines